Cas no 86307-31-5 (pre-Calcitriol PTAD Adduct)
pre-Calcitriol PTAD Adduct Chemical and Physical Properties
Names and Identifiers
-
- [4aR-[4a
- A,6a
- A,7
- A(1R*,2E,4R*),9a
- A,11
- [4aR-[4a|A,6a|A,7|A(1R*,2E,4R*),9a|A,11|A(S*)]]-4a,6,6a,7,8,9,9a,11-Octahydro-11-(5-hydroxy-2-methyl
- pre-Calcitriol PTAD Adduct
-
- Inchi: 1S/C36H49N3O3/c1-22(2)23(3)12-13-25(5)30-16-17-31-29-21-33(28-20-27(40)15-14-24(28)4)39-35(42)37(26-10-8-7-9-11-26)34(41)38(39)32(29)18-19-36(30,31)6/h7-13,21-23,25,27,30-33,40H,14-20H2,1-6H3/t23?,25?,27?,30?,31?,32-,33?,36+/m1/s1
- InChI Key: JJDZJDYTEVGAGI-HMIYJAQTSA-N
- SMILES: O=C1N(C2C=CC=CC=2)C(N2C(C3=C(C)CCC(C3)O)C=C3[C@@H](CC[C@@]4(C)C(C(C=CC(C)C(C)C)C)CCC43)N21)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 42
- Rotatable Bond Count: 6
- Complexity: 1170
- XLogP3: 6.8
- Topological Polar Surface Area: 64.099
pre-Calcitriol PTAD Adduct Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O236515-5mg |
pre-Calcitriol PTAD Adduct |
86307-31-5 | 5mg |
$ 173.00 | 2023-09-06 | ||
| TRC | O236515-10mg |
pre-Calcitriol PTAD Adduct |
86307-31-5 | 10mg |
$ 305.00 | 2023-09-06 | ||
| TRC | O236515-25mg |
pre-Calcitriol PTAD Adduct |
86307-31-5 | 25mg |
$ 736.00 | 2023-09-06 | ||
| TRC | O236515-50mg |
pre-Calcitriol PTAD Adduct |
86307-31-5 | 50mg |
$1407.00 | 2023-05-17 |
pre-Calcitriol PTAD Adduct Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on pre-Calcitriol PTAD Adduct
Exploring the Pre-Calcitriol PTAD Adduct (CAS No. 86307-31-5): A Comprehensive Guide
The Pre-Calcitriol PTAD Adduct (CAS No. 86307-31-5) is a specialized derivative of calcitriol, a biologically active form of vitamin D3. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique properties and potential applications. The adduct is formed through the reaction of pre-calcitriol with PTAD (4-phenyl-1,2,4-triazoline-3,5-dione), a reagent known for its ability to form stable adducts with dienes. This reaction enhances the stability and reactivity of the compound, making it a valuable tool in various research applications.
One of the most frequently searched questions about Pre-Calcitriol PTAD Adduct is its role in vitamin D research. Vitamin D deficiency is a global health concern, with studies linking it to osteoporosis, immune dysfunction, and even cardiovascular diseases. Researchers are increasingly interested in derivatives like pre-calcitriol PTAD adduct to explore novel therapeutic avenues. The adduct's stability under various conditions makes it an excellent candidate for studying vitamin D metabolism and its effects on human health.
Another hot topic in the scientific community is the use of CAS No. 86307-31-5 in drug development. The pharmaceutical industry is constantly seeking innovative compounds to improve drug efficacy and reduce side effects. The Pre-Calcitriol PTAD Adduct offers a unique chemical structure that can be leveraged to design new vitamin D analogs. These analogs could potentially target specific receptors more effectively, offering tailored treatments for conditions like psoriasis, renal osteodystrophy, and certain cancers.
From a technical standpoint, the synthesis and characterization of pre-calcitriol PTAD adduct involve advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These methods ensure the purity and identity of the compound, which is crucial for reproducible research outcomes. The adduct's molecular weight and structural features are well-documented, providing a solid foundation for further studies. Researchers often search for detailed protocols on handling and storing this compound, emphasizing the need for proper documentation and safety measures.
In addition to its pharmaceutical applications, CAS No. 86307-31-5 is also explored in nutritional science. With the growing trend of personalized nutrition, scientists are investigating how vitamin D derivatives can be optimized for individual needs. The Pre-Calcitriol PTAD Adduct serves as a model compound to understand the bioavailability and metabolic pathways of vitamin D analogs. This research could lead to fortified foods or supplements that address specific deficiencies more effectively.
The environmental stability of pre-calcitriol PTAD adduct is another area of interest. Unlike some vitamin D derivatives that degrade under light or heat, this adduct exhibits remarkable resilience. This property is particularly valuable for formulating stable pharmaceutical products and dietary supplements. Companies and researchers alike are keen to explore how this stability can be harnessed to extend shelf life and improve product performance.
Finally, the Pre-Calcitriol PTAD Adduct is a subject of interest in academic circles, where it is used as a teaching tool for advanced organic chemistry and biochemistry courses. Its well-defined structure and reactivity make it an excellent example for demonstrating principles of chemical adduct formation and vitamin D biochemistry. Educators and students frequently search for resources on this compound to enhance their understanding of these complex topics.
In summary, the Pre-Calcitriol PTAD Adduct (CAS No. 86307-31-5) is a multifaceted compound with significant implications for pharmaceutical research, nutritional science, and education. Its unique properties and wide-ranging applications make it a valuable asset in the scientific community. As research continues to uncover new potentials for this adduct, its relevance in addressing global health challenges is expected to grow.
86307-31-5 (pre-Calcitriol PTAD Adduct) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)